Cas no 58026-13-4 (1-(Benzyloxy)-3-(bromomethyl)-5-methoxybenzene)

1-(Benzyloxy)-3-(bromomethyl)-5-methoxybenzene structure
58026-13-4 structure
Product Name:1-(Benzyloxy)-3-(bromomethyl)-5-methoxybenzene
CAS No:58026-13-4
MF:C15H15BrO2
MW:307.182403802872
CID:6641095
PubChem ID:129951022
Update Time:2024-01-29

1-(Benzyloxy)-3-(bromomethyl)-5-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL21582181
    • 58026-13-4
    • 1-(Benzyloxy)-3-(bromomethyl)-5-methoxybenzene
    • Inchi: 1S/C15H15BrO2/c1-17-14-7-13(10-16)8-15(9-14)18-11-12-5-3-2-4-6-12/h2-9H,10-11H2,1H3
    • InChI Key: OVIVUCKPDFUEHU-UHFFFAOYSA-N
    • SMILES: BrCC1C=C(C=C(C=1)OCC1C=CC=CC=1)OC

Computed Properties

  • Exact Mass: 306.02554g/mol
  • Monoisotopic Mass: 306.02554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 18.5Ų
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